Cas no 1249454-22-5 (3-(2,5-dioxopyrrolidin-1-yl)-2-(propylamino)propanoic acid)

3-(2,5-Dioxopyrrolidin-1-yl)-2-(propylamino)propanoic acid is a bifunctional compound featuring both a reactive N-hydroxysuccinimide (NHS) ester and a primary amine group, making it a versatile intermediate for bioconjugation and crosslinking applications. The NHS ester enables efficient coupling with amine-containing molecules under mild conditions, while the propylamino moiety provides additional reactivity for further functionalization. This compound is particularly useful in peptide synthesis, protein modification, and polymer chemistry due to its stability and selective reactivity. Its balanced hydrophilicity ensures compatibility with aqueous and organic systems, facilitating diverse synthetic workflows. The structural design allows for controlled derivatization, making it a valuable tool for researchers in medicinal chemistry and materials science.
3-(2,5-dioxopyrrolidin-1-yl)-2-(propylamino)propanoic acid structure
1249454-22-5 structure
Product Name:3-(2,5-dioxopyrrolidin-1-yl)-2-(propylamino)propanoic acid
CAS No:1249454-22-5
MF:C10H16N2O4
MW:228.245042800903
CID:6339074
PubChem ID:61925668
Update Time:2025-08-02

3-(2,5-dioxopyrrolidin-1-yl)-2-(propylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2,5-dioxopyrrolidin-1-yl)-2-(propylamino)propanoic acid
    • AKOS011199604
    • CS-0344841
    • 1249454-22-5
    • EN300-1139758
    • Inchi: 1S/C10H16N2O4/c1-2-5-11-7(10(15)16)6-12-8(13)3-4-9(12)14/h7,11H,2-6H2,1H3,(H,15,16)
    • InChI Key: SLCGLWXQAOJHED-UHFFFAOYSA-N
    • SMILES: O=C1CCC(N1CC(C(=O)O)NCCC)=O

Computed Properties

  • Exact Mass: 228.11100700g/mol
  • Monoisotopic Mass: 228.11100700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3
  • Topological Polar Surface Area: 86.7Ų

3-(2,5-dioxopyrrolidin-1-yl)-2-(propylamino)propanoic acid Pricemore >>

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Additional information on 3-(2,5-dioxopyrrolidin-1-yl)-2-(propylamino)propanoic acid

3-(2,5-Dioxopyrrolidin-1-yl)-2-(propylamino)propanoic Acid: A Comprehensive Overview

The compound with CAS No. 1249454-22-5, known as 3-(2,5-dioxopyrrolidin-1-yl)-2-(propylamino)propanoic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The dioxopyrrolidin ring system and the propylamino group are key structural features that contribute to its biological activity and functional versatility.

Recent studies have highlighted the importance of 3-(2,5-dioxopyrrolidin-1-yl)-2-(propylamino)propanoic acid in the context of enzyme inhibition and receptor modulation. Researchers have explored its ability to interact with specific biological targets, making it a promising candidate for therapeutic interventions. The dioxopyrrolidin moiety is particularly notable for its role in stabilizing certain conformations that enhance molecular binding affinity.

One of the most exciting developments involving this compound is its potential application in the treatment of neurodegenerative diseases. Preclinical studies have demonstrated that 3-(2,5-dioxopyrrolidin-1-yl)-2-(propylamino)propanoic acid can modulate neurotransmitter systems, suggesting its role in improving cognitive function. This finding aligns with the growing interest in small molecules that can target complex biological pathways associated with neurological disorders.

The synthesis of 3-(2,5-dioxopyrrolidin-1-yl)-2-(propylamino)propanoic acid involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The incorporation of the dioxopyrrolidin ring requires precise control over reaction conditions to ensure high yields and purity. Researchers have also explored alternative synthetic routes to enhance scalability and reduce production costs.

In terms of pharmacokinetics, this compound exhibits favorable absorption and bioavailability profiles, which are critical for its potential use as an oral medication. Studies have shown that the propylamino group plays a significant role in enhancing solubility and permeability, thereby improving its systemic availability. These properties make it an attractive candidate for further preclinical and clinical testing.

Moreover, the compound's ability to act as a substrate for various enzymes has opened new avenues for its application in metabolic studies. Its interaction with key enzymes involved in lipid metabolism has been particularly intriguing, leading to investigations into its potential role in managing metabolic disorders such as obesity and diabetes.

Looking ahead, the development of 3-(2,5-dioxopyrrolidin-1-yl)-2-(propylamino)propanoic acid into a clinically relevant drug will depend on several factors, including its safety profile and efficacy in human trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive advancements in this area.

In conclusion, 3-(2,5-dioxopyrrolidin-1-yl)-2-(propylamino)propanoic acid represents a compelling example of how innovative chemical design can lead to molecules with significant therapeutic potential. As research continues to uncover its full spectrum of biological activities, this compound stands at the forefront of modern drug discovery efforts.

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